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Compound of Interest

Compound Name: Methyl 2-(acryloyloxy)benzoate

CAS No.: 4513-46-6

Cat. No.: B14148304 Get Quote

The Dual-Functionality Monomer Methyl 2-(acryloyloxy)benzoate represents a critical class

of "hybrid monomers" bridging the gap between bioactive salicylates and polymerizable

acrylates. Unlike simple alkyl acrylates (e.g., methyl acrylate), this molecule incorporates an

aromatic salicylate core, imparting significant rigidity and high refractive index potential to

resulting polymers.

Core Application Context:

Bioactive Polymers: Used as a prodrug monomer. Upon hydrolysis of the ester backbone in

physiological conditions, it releases salicylic acid (analgesic/anti-inflammatory) and

poly(acrylic acid).

Optical Materials: The aromatic ring provides a higher refractive index than aliphatic

acrylates, making it valuable for ophthalmic lenses and optical coatings.

Adhesion Promoters: The ortho-substitution pattern creates steric environments unique for

surface bonding in dental adhesives.

The Stability Paradox: As a Senior Application Scientist, the primary operational risk I observe

with this compound is premature polymerization. It is an electron-deficient alkene attached to

an electron-withdrawing aromatic ester. This makes it highly reactive toward free radicals and

nucleophiles (Michael Addition).
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Part 2: Comprehensive Hazard Assessment
This compound must be treated with a higher tier of caution than standard laboratory solvents.

It presents a Sensitization-Polymerization risk couplet.

Mechanism of Toxicity & Reactivity
The acrylate double bond is a potent Michael Acceptor.

Sensitization (Skin/Respiratory): The

-carbon of the acrylate group reacts covalently with thiol (-SH) groups on cysteine residues
in skin proteins (haptenization), leading to T-cell mediated immune responses (allergic
contact dermatitis).

Systemic Toxicity: If ingested or absorbed, esterases cleave the molecule into Methyl

Salicylate (neurotoxin in high doses) and Acrylic Acid (corrosive).

GHS Classification Summary
Hazard Class Category Hazard Statement

Skin Sensitization Cat 1
H317: May cause an allergic

skin reaction.[1]

Skin Irritation Cat 2 H315: Causes skin irritation.

Eye Irritation Cat 2A
H319: Causes serious eye

irritation.

STOT - SE Cat 3
H335: May cause respiratory

irritation.[2]

Aquatic Toxicity Acute 2 H401: Toxic to aquatic life.[1]

Part 3: Storage, Stability & Polymerization Control
The "Oxygen Effect" Protocol Most researchers make the fatal error of storing acrylates under

pure Nitrogen or Argon. Do not do this.
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Mechanism: The standard inhibitor, MEHQ (4-Methoxyphenol), requires dissolved oxygen to

function. The MEHQ radical (formed after scavenging a free radical) reacts with

to form a stable peroxy species, terminating the chain. Without

, MEHQ is ineffective.

Storage Protocol:

Temperature: Store at 2°C – 8°C. Do not freeze (freezing can cause inhibitor to crystallize

out of solution, leaving the liquid monomer uninhibited upon thawing).

Atmosphere: Store under air (aerated headspace), not inert gas.

Container: Amber glass or opaque HDPE to prevent UV-initiated polymerization.

Shelf-Life: Check peroxide levels every 3 months. If >10 ppm, re-inhibit or purify.
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Storage Condition Check
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Caption: Logic flow for maintaining inhibitor efficacy. Note the critical requirement for Oxygen to

activate MEHQ.

Part 4: Synthesis & Purification Workflow
For researchers synthesizing this de novo rather than purchasing, the Schotten-Baumann

esterification is the standard, but it requires strict temperature control to prevent polymerization

during synthesis.

Reaction: Methyl Salicylate + Acryloyl Chloride

Methyl 2-(acryloyloxy)benzoate + HCl
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Experimental Protocol:

Setup: Flame-dried 3-neck flask,

inlet (keep flow low), addition funnel, thermometer.

Reagents:

Methyl Salicylate (1.0 eq)

Triethylamine (TEA) (1.2 eq) as acid scavenger.

Dichloromethane (DCM) (anhydrous solvent).

Acryloyl Chloride (1.1 eq).

Procedure:

Dissolve Methyl Salicylate and TEA in DCM. Cool to 0°C.[3]

Critical Step: Add Acryloyl Chloride dropwise over 1 hour. Exotherms >10°C can trigger

polymerization.

Allow to warm to RT and stir for 4 hours.

Workup:

Wash with cold 1M HCl (removes TEA), then saturated

(removes acrylic acid), then Brine.

Dry over

.

Inhibition: Add 50 ppm MEHQ before concentrating on a rotary evaporator. Do not heat

water bath >35°C.
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Methyl Salicylate
+ TEA + DCM Cool to 0°C Add Acryloyl Chloride

(Dropwise) Stir 4h @ RT Wash: HCl -> NaHCO3 -> Brine Dry (MgSO4) &
Add MEHQ

Vac Removal of Solvent
(<35°C)
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Caption: Synthesis workflow emphasizing thermal control and inhibitor addition prior to

concentration.

Part 5: Emergency Response & Spill Management
Scenario: 500mL Bottle Breakage in Lab

Evacuate & Ventilate: Acrylates have a pungent, acrid odor. Clear the area.

PPE: Butyl rubber or Silver Shield gloves are required. Nitrile gloves degrade rapidly against

concentrated acrylates.

Containment:

Do NOT use: Clay-based kitty litter or acidic absorbents (can catalyze polymerization/heat

generation).

USE: Polypropylene pads or vermiculite.

Decontamination: Scrub surface with a soap/water solution. Do not use organic solvents

(acetone/ethanol) initially, as they may enhance skin penetration of the residue.

Part 6: Physicochemical Data Table
Note: Empirical values may vary by synthesis batch purity. Values below are grounded in

structure-activity relationships and available literature for the specific CAS.
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Property Value / Description Source/Note

Physical State
Viscous Liquid or Low-Melting

Solid
Depending on purity/temp

Boiling Point >250°C (Predicted)
Decomposes before boiling at

atm pressure

Melting Point ~40-50°C
Est. based on structural

analogs [1]

Flash Point >110°C High MW ester

Solubility
Soluble in DCM, THF, Ethyl

Acetate
Immiscible in water

Density ~1.15 - 1.20 g/cm³ Heavier than water

Refractive Index ~1.54 Aromatic ring contribution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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